Cas no 81486-02-4 (1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione)

81486-02-4 structure
Product name:1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione
CAS No:81486-02-4
MF:C8H9FN2O4S
MW:248.231464147568
CID:721921
1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(tetrahydro-1,1-dioxido-2-thienyl)-
- 1-(2'-tetrahydrothienyl)-5 fluorouracil-1-'1'-dioxide
- FUSO2
- 2-(5-Fluorouracil-1-yl)tetrahydrothiophene-1,1-dioxide
- 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-thienyl)-, S,S-dioxide
- 2-(5-Fluoro-4-hydroxy-2-oxopyrimidin-1(2H)-yl)-1lambda~6~-thiolane-1,1-dione
- 1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione
-
- Inchi: 1S/C8H9FN2O4S/c9-5-4-11(8(13)10-7(5)12)6-2-1-3-16(6,14)15/h4,6H,1-3H2,(H,10,12,13)
- InChI Key: YUPJZHWEUDXVQY-UHFFFAOYSA-N
- SMILES: S1(CCCC1N1C=C(C(NC1=O)=O)F)(=O)=O
Computed Properties
- Exact Mass: 248.027
- Monoisotopic Mass: 248.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 91.9
Experimental Properties
- Density: 1.64
- Refractive Index: 1.596
1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione Related Literature
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Zhirong Guo,Yingnan Liu,Yalan Zhang,Xinyu Sun,Fan Li,Tong Bu,Qinzhi Wang,Li Wang Biomater. Sci., 2020,8, 4266-4274
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Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Mária Andraščíková,Svetlana Hrouzková Anal. Methods, 2013,5, 1374-1384
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6. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules†Peter D. Roselt RSC Med. Chem., 2020,11, 919-922
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Dhanshri C. Juvale,Vishal V. Kulkarni,Hemantkumar S. Deokar,Nilesh K. Wagh,Subhash B. Padhye,Vithal M. Kulkarni Org. Biomol. Chem., 2006,4, 2858-2868
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8. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineeringWei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
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Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
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Xin Jiang,Xiaoling Yang,Yihua Zhu,Hongliang Jiang,Yifan Yao,Peng Zhao,Chunzhong Li J. Mater. Chem. A, 2014,2, 11124-11133
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